Cas no 2172571-32-1 (5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172571-32-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5569304
• PubChem ID: 165593998
• Update Time: 2025-05-24

5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594070
• 5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide
• 2172571-32-1

• Inchi： 1S/C11H20N4O/c1-4-7-15-9(6-5-8(2)3)10(11(12)16)13-14-15/h8H,4-7H2,1-3H3,(H2,12,16)
• InChI Key： IIVCOFYPBKDKFT-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC(C)C)N(CCC)N=N1)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide

5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172571-32-1)

5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide, identified by the CAS registry number 2172571-32-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of carboxamides and features a triazole ring system, which is known for its versatility in chemical synthesis and applications. The triazole moiety, in particular, has been extensively studied due to its unique electronic properties and potential for functionalization.

The structure of 5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide consists of a triazole ring substituted with a 3-methylbutyl group at position 5 and a propyl group at position 1. The carboxamide functionality at position 4 introduces additional chemical reactivity and potential for further modification. This combination of substituents makes the compound an attractive candidate for various applications, including drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of 5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide as a scaffold for developing bioactive molecules with specific pharmacological properties. The triazole ring's ability to engage in hydrogen bonding and π-interactions makes it an ideal component for designing drugs targeting specific biological pathways.

In addition to its medicinal applications, this compound has shown promise in materials science. The incorporation of triazole-containing molecules into polymer systems has been investigated for their ability to enhance mechanical properties and thermal stability. For example, studies have demonstrated that polymers incorporating 5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide exhibit improved tensile strength and resistance to environmental stressors.

The synthesis of 5-(3-methylbutyl)-1-propyl-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions. Key steps include the formation of the triazole ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

From an environmental perspective, the biodegradability and ecological impact of 5-(3-methylbutyl)-propargylamino groups-containing compounds have been evaluated in recent studies. These investigations aim to ensure that such compounds can be safely integrated into industrial processes without posing significant risks to ecosystems.

In conclusion, 5-(3-methylbutyl)-propargylamino groups-containing compounds like CAS No. 2172571-32-1 represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for these compounds while addressing challenges related to their synthesis and environmental impact.